Cas no 847805-32-7 (4-Morpholinecarboxylic acid, 2-[(S)-hydroxyphenylmethyl]-,1,1-dimethylethyl ester, (2S)-)

• Product Name: 4-Morpholinecarboxylic acid, 2-[(S)-hydroxyphenylmethyl]-,1,1-dimethylethyl ester, (2S)-
• CAS No: 847805-32-7
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• MDL: MFCD09834033
• CID: 666314
• Update Time: 2025-08-05

4-Morpholinecarboxylic acid, 2-[(S)-hydroxyphenylmethyl]-,1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 2-[(S)-hydroxyphenylmethyl]-,1,1-dimethylethyl ester, (2S)-
• (S)-4-Boc-2-((S)-hydroxy(phenyl)methyl)morpholine
• (2S)-2-[(S)-Hydroxyphenylmethyl]-4-morpholinecarboxylic acid 1,1-dimethylethyl ester
• (S)-tert-Butyl 2-((S)-hydroxy(phenyl)methyl)morpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 2-[(S)-hydroxyphenylmethyl]-, 1,1-dimethylethyl ester, (2S)-

• MDL： MFCD09834033
• Inchi： 1S/C16H23NO4/c1-16(2,3)21-15(19)17-9-10-20-13(11-17)14(18)12-7-5-4-6-8-12/h4-8,13-14,18H,9-11H2,1-3H3/t13-,14-/m0/s1
• InChI Key： RWFJCBXAMPXFKK-KBPBESRZSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCO[C@H]([C@@H](O)C2=CC=CC=C2)C1

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Melting Point: 104-105℃
• Boiling Point: 422.2±35.0 °C(Predicted)
• pka: 13.55±0.20(Predicted)

Additional information on 4-Morpholinecarboxylic acid, 2-[(S)-hydroxyphenylmethyl]-,1,1-dimethylethyl ester, (2S)-

4-Morpholinecarboxylic Acid, 2-[(S)-Hydroxyphenylmethyl]-,1,1-Dimethylethyl Ester, (2S)-: A Comprehensive Overview

4-Morpholinecarboxylic acid, also known as 4-morpholinocarboxylic acid, is a chemical compound with the CAS number 847805-32-7. This compound is a derivative of morpholine, a heterocyclic organic compound with a six-membered ring containing one oxygen atom and one nitrogen atom. The structure of 4-morpholinecarboxylic acid includes a carboxylic acid group attached to the morpholine ring at the 4-position. This functional group makes it a versatile molecule with potential applications in various fields, including pharmaceuticals and materials science.

The compound in question, 4-morpholinecarboxylic acid, 2-[(S)-hydroxyphenylmethyl]-,1,1-dimethylethyl ester, (2S)-, is a more complex derivative of the basic morpholine structure. The presence of an (S)-hydroxyphenylmethyl group at the 2-position introduces stereochemistry into the molecule, which is critical for its biological activity. Additionally, the ester group derived from 1,1-dimethylethyl alcohol (commonly known as isopropyl alcohol) further modifies the chemical properties of the compound.

In recent years, there has been growing interest in compounds like this due to their potential as intermediates in drug development. Morpholine derivatives have been explored for their ability to modulate various biological targets, including enzymes and receptors. For instance, studies have shown that certain morpholine-containing compounds exhibit anti-inflammatory and analgesic properties. The stereochemistry at the (2S) configuration may play a significant role in determining the compound's pharmacokinetic properties and bioavailability.

The synthesis of this compound involves a series of well-established organic chemistry techniques. The starting material is typically morpholine itself, which undergoes functionalization to introduce the carboxylic acid group. Subsequent steps involve nucleophilic substitution or coupling reactions to attach the hydroxyphenylmethyl group and the ester moiety. The stereochemistry at the (2S) position is controlled during these steps to ensure high enantiomeric purity.

In terms of applications, this compound could serve as a lead molecule for drug discovery efforts targeting specific therapeutic areas. For example, its ability to interact with certain protein targets could make it useful in treating conditions such as neurodegenerative diseases or inflammatory disorders. Recent advancements in computational chemistry have enabled researchers to predict potential binding affinities and optimize molecular structures for improved efficacy.

The pharmacological profile of this compound has not yet been extensively studied; however, preliminary in vitro assays suggest promising activity against certain enzyme targets. Future research will likely focus on elucidating its mechanism of action and evaluating its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-morpholinecarboxylic acid, particularly its derivative with an (S)-hydroxyphenylmethyl group and an isopropyl ester moiety, represents an intriguing candidate for further exploration in drug discovery. Its unique chemical structure and stereochemical features position it as a valuable tool for advancing our understanding of molecular interactions in biological systems. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in various medical fields.